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Compound of Interest

Compound Name: JNJ-20788560

Cat. No.: B15616582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of JNJ-20788560, a selective delta opioid receptor agonist intended for research purposes.[1]

[2][3] Given the absence of a publicly available, specific Safety Data Sheet (SDS), the following

guidance is based on standard best practices for handling potent, research-grade

pharmaceutical compounds.

Personal Protective Equipment (PPE)
Due to the bioactive nature of JNJ-20788560, a comprehensive approach to personal

protection is mandatory to prevent accidental exposure. The following table outlines the

required PPE for various laboratory operations involving this compound.
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Operation Required Personal Protective Equipment

Weighing and Aliquoting (Solid Form)

- Nitrile gloves (double-gloving recommended)-

Laboratory coat- ANSI-approved safety glasses

with side shields or chemical splash goggles-

Particulate respirator (e.g., N95 or higher)

Solution Preparation and Handling

- Nitrile gloves- Laboratory coat- Chemical

splash goggles- Work within a certified chemical

fume hood

General Laboratory Use - Nitrile gloves- Laboratory coat- Safety glasses

Handling and Operational Plan
A systematic workflow is essential to ensure safety and minimize contamination when working

with JNJ-20788560.

Experimental Workflow for Handling JNJ-20788560
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Preparation

Experimental Handling

Disposal

Don Appropriate PPE

Weigh Compound in Ventilated Enclosure

Dissolve in Suitable Solvent (e.g., DMSO)

Perform All Manipulations in a Fume Hood

Clearly Label All Solutions

Decontaminate Glassware and Surfaces

Dispose of Waste in Designated Hazardous Waste Stream

Remove and Dispose of PPE Correctly

Click to download full resolution via product page

Caption: Workflow for safe handling of JNJ-20788560.
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Disposal Plan
Proper disposal of JNJ-20788560 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused Solid Compound

- Collect in a clearly labeled, sealed container

for hazardous chemical waste.- Do not mix with

other waste streams.

Contaminated Solvents and Solutions

- Collect in a designated, sealed, and labeled

hazardous waste container.- Specify the solvent

and estimated concentration of the compound.

Contaminated PPE (Gloves, etc.)

- Place in a designated hazardous waste bag

immediately after use.- Do not dispose of in

regular trash.

Contaminated Glassware

- Rinse with a suitable solvent to remove the

compound.- Collect the rinsate as hazardous

waste.- Wash the glassware according to

standard laboratory procedures.

Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and copious amounts of water

for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water and seek immediate medical

attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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